2-((tetrahydrofuran-3-yl)oxy)-N-(thiophen-2-ylmethyl)isonicotinamide

• IUPAC Name: 2-(oxolan-3-yloxy)-N-(thiophen-2-ylmethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C15H16N2O3S/c18-15(17-9-13-2-1-7-21-13)11-3-5-16-14(8-11)20-12-4-6-19-10-12/h1-3,5,7-8,12H,4,6,9-10H2,(H,17,18)
• InChI Key: AOLROQMWORZFEP-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1OC2=NC=CC(=C2)C(=O)NCC3=CC=CS3
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol
• CAS No.: 2034313-23-8

Description

2-((tetrahydrofuran-3-yl)oxy)-N-(thiophen-2-ylmethyl)isonicotinamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound is also known by its chemical name, THF-TM-NIC, and has been synthesized using various methods.

Scientific Research Applications

AMPA Receptor Potentiators

One study describes the discovery and characterization of a class of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor potentiators, highlighting the use of tetrahydrofuran and thiophene derivatives in enhancing cognitive deficits treatment potential in schizophrenia. The study utilized rational and structure-based drug design to achieve potent, selective, and metabolically stable compounds (Shaffer et al., 2015).

Dearomatising Coupling Reactions

Research by Brice and Clayden (2009) demonstrates the cyclisation of isonicotinamides carrying N-furanylmethyl, N-pyrrolylalkyl, or N-thiophenylmethyl substituents, leading to spirocyclic compounds. This study sheds light on the reactivity of such compounds and their potential in creating complex molecular architectures (Brice & Clayden, 2009).

Stereoselective Synthesis

The stereoisomers of furnidipine, a compound involving tetrahydrofuran derivatives, have been synthesized and evaluated for their pharmacological activities, showcasing the importance of stereochemistry in the biological efficacy of drug molecules (Alajarín et al., 1995).

Synthetic Utility of Dianions

A study on the generation and synthetic utility of dianions derived from thiophencarboxylic acids, using tetrahydrofuran, highlights the regioselective metallation by lithium di-isopropylamide. This work supports the development of methodologies for synthesizing thiophencarboxylic acid homologues (Knight & Nott, 1983).

Multienzymatic Synthesis

The exploitation of a multienzymatic stereoselective cascade process in synthesizing 2-methyl-3-substituted tetrahydrofuran precursors demonstrates an efficient approach to obtaining biologically active compounds (Brenna et al., 2017).